Cas no 91811-98-2 (Pat-Pt complex)

• Product Name: Pat-Pt complex
• CAS No: 91811-98-2
• MF: C₈H₁₂N₆O₄PtS₂
• MW: 515.42668056488
• CID: 997468
• Update Time: 2023-08-03

Pat-Pt complex Chemical and Physical Properties

Names and Identifiers

• pyruvic acid thiosemicarbazone-platinum complex
• (2Z)-2-(carbamothioylhydrazinylidene)propanoate,platinum(2+)
• Pat-Pt complex
• Platinum, bis(2-((aminothioxomethyl)hydrazono)propanoato-O,S)-, (S)-

• Inchi： 1S/2C4H7N3O2S.Pt/c2*1-2(3(8)9)6-7-4(5)10;/h2*1H3,(H,8,9)(H3,5,7,10);/q;;+2/p-2/b2*6-2-;
• InChI Key： FCISTAFJLKLCQE-HRFVTYMNSA-L
• SMILES： [Pt+2].S=C(N)N/N=C(\C(=O)[O-])/C.S=C(N)N/N=C(\C(=O)[O-])/C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 245